Cas no 2549-19-1 (Ethyl 2-methylimidazo[1,2-a]pyridine-3-carboxylate)

• Product Name: Ethyl 2-methylimidazo[1,2-a]pyridine-3-carboxylate
• CAS No: 2549-19-1
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• MDL: MFCD00139509
• CID: 251751
• PubChem ID: 743829
• Update Time: 2025-06-10

Ethyl 2-methylimidazo[1,2-a]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-methylimidazo[1,2-a]pyridine-3-carboxylate
• 2-Methyl-imidazo[1,2-a]pyridine-3-carboxylic acid ethyl ester
• 2-Methyl-imidazo[1,2-a]pyridin-3-carbonsaeure-aethylester
• SCHEMBL2829842
• Ethyl2-methylimidazo[1,2-a]pyridine-3-carboxylate
• AKOS000593858
• CCG-12721
• BCP21431
• SDCCGMLS-0036465.P002
• BIM-0025636.P001
• F2199-0560
• HMS2459P05
• 2-methylimidazo[1,2-a]pyridine-3-carboxylic acid ethyl ester
• cid_743829
• AG-996/30948033
• SY064922
• 10D-518
• 2-methyl-4H-imidazo[3,2-a]pyridine-3-carboxylic acid ethyl ester
• Oprea1_777648
• CBMicro_025641
• FLAQFBICEAEEOA-UHFFFAOYSA-N
• TD8053
• CS-0046941
• AB00090238-01
• Z56813516
• AC-28049
• DTXSID40353507
• MFCD00139509
• 2-methyl-3-imidazo[1,2-a]pyridinecarboxylic acid ethyl ester
• Oprea1_605265
• BDBM37448
• 2549-19-1
• FT-0698107
• CHEMBL1604905
• SMR000069916
• AM803588
• EN300-6733027
• MLS000061586
• ethyl 2-methylimidazo[1, 2-a]pyridine-3-carboxylate
• AB03808
• STL412460
• DB-067412
• 2-Methyl-imidazo(1,2-a)pyridine-3-carboxylicacidethylester

• MDL： MFCD00139509
• Inchi： 1S/C11H12N2O2/c1-3-15-11(14)10-8(2)12-9-6-4-5-7-13(9)10/h4-7H,3H2,1-2H3
• InChI Key： FLAQFBICEAEEOA-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C)N=C2C=CC=CN12)=O

Computed Properties

• Exact Mass: 204.09000
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 43.6Ų

Experimental Properties

• PSA: 43.60000
• LogP: 1.81940

Ethyl 2-methylimidazo[1,2-a]pyridine-3-carboxylate Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 20/21/22-36/38
• Safety Instruction： 24/25-36/37/39
• Hazardous Material Identification：

Additional information on Ethyl 2-methylimidazo[1,2-a]pyridine-3-carboxylate

Ethyl 2-methylimidazo[1,2-a]pyridine-3-carboxylate (CAS No. 2549-19-1): An Overview of Its Synthesis, Properties, and Applications in Medicinal Chemistry

Ethyl 2-methylimidazo[1,2-a]pyridine-3-carboxylate (CAS No. 2549-19-1) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of imidazopyridines, which are known for their diverse pharmacological properties, including anti-inflammatory, anti-cancer, and neuroprotective effects.

The synthesis of Ethyl 2-methylimidazo[1,2-a]pyridine-3-carboxylate typically involves a multi-step process that begins with the formation of the imidazopyridine core. One common approach is to start with an appropriate substituted pyridine or pyrimidine, which is then subjected to a series of reactions including cyclization, substitution, and esterification. Recent advancements in synthetic methods have led to more efficient and environmentally friendly routes for the preparation of this compound.

In terms of its physical and chemical properties, Ethyl 2-methylimidazo[1,2-a]pyridine-3-carboxylate is a white crystalline solid with a molecular weight of 237.28 g/mol. It is soluble in common organic solvents such as ethanol and dimethyl sulfoxide (DMSO), but has limited solubility in water. The compound exhibits good thermal stability and can be stored under standard laboratory conditions without significant degradation.

The biological activities of Ethyl 2-methylimidazo[1,2-a]pyridine-3-carboxylate have been extensively studied in recent years. One of the most notable findings is its potent anti-inflammatory activity. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages. This makes it a promising candidate for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, Ethyl 2-methylimidazo[1,2-a]pyridine-3-carboxylate has also demonstrated potential as an anti-cancer agent. Research has shown that it can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as p53 and Bcl-2. These findings suggest that this compound could be further explored for its therapeutic potential in cancer treatment.

In addition to its direct biological activities, Ethyl 2-methylimidazo[1,2-a]pyridine-3-carboxylate has been used as a building block for the synthesis of more complex molecules with enhanced pharmacological properties. For example, it can be readily modified through functional group transformations to introduce additional substituents that may improve its potency or selectivity. This flexibility in chemical modification makes it a valuable starting material for drug discovery programs.

The safety profile of Ethyl 2-methylimidazo[1,2-a]pyridine-3-carboxylate has also been evaluated in preclinical studies. Toxicity assessments have shown that it is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are needed to fully establish its safety and efficacy in humans.

In conclusion, Ethyl 2-methylimidazo[1,2-a]pyridine-3-carboxylate (CAS No. 2549-19-1) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive target for further research and development. As new synthetic methods continue to emerge and our understanding of its mechanisms of action deepens, this compound is likely to play an increasingly important role in the discovery and design of novel therapeutic agents.